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Compound of Interest

Compound Name: 2-Bromocyclohex-2-en-1-one

Cat. No.: B1278525 Get Quote

For Immediate Use by Laboratory Professionals

This guide provides critical safety protocols, personal protective equipment (PPE)

recommendations, and detailed operational and disposal plans for the handling of 2-
Bromocyclohex-2-en-1-one (CAS No. 50870-61-6). This information is essential for

researchers, scientists, and drug development professionals to ensure a safe laboratory

environment.

Hazard Identification and Immediate Precautions
2-Bromocyclohex-2-en-1-one is a hazardous chemical that requires careful handling. It is

classified with the following hazards[1][2]:

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Furthermore, it is considered a possible human carcinogen and is reactive with strong oxidizing

agents.[3] All personnel must handle this compound with appropriate caution in a controlled

laboratory setting.
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Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory when handling 2-
Bromocyclohex-2-en-1-one.

Protection Type Required Equipment
Specifications and
Rationale

Eye & Face Protection
Chemical safety goggles and a

full-face shield.

Provides comprehensive

protection against splashes

and vapors, minimizing the risk

of serious eye irritation.

Skin Protection

Gloves: Double-gloving with

Butyl rubber or Viton™ gloves

is recommended. Neoprene

may be used as an outer

glove. Lab Coat: A chemically

resistant lab coat. Apron: A

chemically resistant apron over

the lab coat. Footwear:

Closed-toe shoes.

Nitrile gloves offer poor

resistance to halogenated

hydrocarbons and ketones and

should be avoided.[3][4] Butyl

rubber provides excellent

resistance to a wide variety of

corrosive chemicals, including

ketones and halogenated

compounds.[3] Double-gloving

provides an extra layer of

protection. A chemically

resistant lab coat and apron

are necessary to prevent skin

contact.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

is required when handling

outside of a certified chemical

fume hood or in the event of a

spill. A full-face respirator is

recommended to also provide

eye and face protection.

Protects against inhalation of

harmful vapors that can cause

respiratory irritation.[5][6][7]
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Operational and Disposal Plans: A Step-by-Step
Guide
Handling Protocol

Preparation: All work with 2-Bromocyclohex-2-en-1-one must be conducted in a well-

ventilated laboratory inside a certified chemical fume hood.[8] Ensure that a safety shower

and eyewash station are readily accessible and unobstructed.

Donning PPE: Before handling the chemical, put on all required PPE as specified in the table

above.

Transferring: Use only non-sparking tools for transfers.[8] Perform all transfers slowly and

carefully to minimize splashing or aerosol generation.

Post-Handling: After handling, thoroughly wash hands and any potentially exposed skin with

soap and water. Decontaminate the work area within the fume hood.

Storage
Store 2-Bromocyclohex-2-en-1-one in a tightly closed container in a cool, dry, and well-

ventilated area, away from incompatible materials such as strong oxidizing agents.[8][9] The

storage temperature should be maintained as recommended by the supplier, which may

include refrigeration or freezer storage.[1]

Spill Response
Evacuate: Alert others in the immediate area and evacuate if necessary.

Ventilate: Ensure the chemical fume hood is operating to ventilate vapors.

Contain: For small spills within a fume hood, use an inert absorbent material (e.g., sand,

vermiculite) to contain the spill.

Decontaminate: Clean the spill area thoroughly. Place all contaminated materials, including

absorbent pads and used PPE, into a sealed, labeled container for hazardous waste

disposal.
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Large Spills: For large spills, evacuate the laboratory immediately and contact your

institution's Environmental Health and Safety (EHS) department.

Disposal Plan
All waste containing 2-Bromocyclohex-2-en-1-one, including empty containers, contaminated

absorbents, and used PPE, must be treated as hazardous waste.

Segregation: Collect all 2-Bromocyclohex-2-en-1-one waste in a dedicated, properly

labeled hazardous waste container. As a halogenated organic compound, it must be

segregated from non-halogenated waste streams.[10]

Labeling: The waste container must be clearly labeled as "Hazardous Waste: Halogenated

Organic Material" and list "2-Bromocyclohex-2-en-1-one" as a constituent.

Disposal: Dispose of the waste through your institution's EHS-approved hazardous waste

disposal program. Do not dispose of this chemical down the drain or in regular trash.[8][9]

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.[8]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[8]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[8]

Workflow and Logical Relationships
The following diagram illustrates the necessary workflow for the safe handling of 2-
Bromocyclohex-2-en-1-one, from preparation to disposal.
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Caption: Workflow for Safe Handling of 2-Bromocyclohex-2-en-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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